Cas no 88347-89-1 (Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride)

Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride is a synthetic organic compound primarily used in pharmaceutical and biochemical research. This derivative of methionine features a methyl ester group and a hydrochloride salt, enhancing its solubility and stability for experimental applications. Its structural properties make it valuable as an intermediate in peptide synthesis and drug development, particularly in studies involving sulfur-containing amino acids. The compound’s well-defined reactivity and purity ensure consistent performance in controlled reactions. Suitable for use in both academic and industrial settings, it offers researchers a reliable building block for exploring bioactive molecules and metabolic pathways. Proper handling under standard laboratory conditions is recommended.
Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride structure
88347-89-1 structure
Product Name:Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride
CAS No:88347-89-1
MF:C5H12ClNO2S
MW:185.67227935791
CID:636103
Update Time:2025-09-27

Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cysteine, S-methyl-, methyl ester, hydrochloride
    • 2-amino-3-methylmercapto-propionic acid methyl ester.HCl
    • METHYL 2-AMINO-3-(METHYLSULFANYL)PROPANOATE HYDROCHLORIDE
    • (R)-methyl 2-amino-3-(methylthio)propanoate hydrochloride
    • NSC177002
    • methyl (2R)-2-amino-3-methylsulfanylpropanoate;hydrochloride
    • Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride
    • Inchi: 1S/C5H11NO2S.ClH/c1-8-5(7)4(6)3-9-2;/h4H,3,6H2,1-2H3;1H
    • InChI Key: HOOBCPSLMYVDBX-UHFFFAOYSA-N
    • SMILES: Cl.S(C)CC(C(=O)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 97
  • Topological Polar Surface Area: 77.6

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Additional information on Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride

Methyl 2-amino-3-(methylsulfanyl)propanoate Hydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride (CAS No. 88347-89-1) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to as methyl methionine ester hydrochloride, is a derivative of the amino acid methionine, featuring a methyl ester group and a hydrochloride salt form. Its unique structure makes it valuable in peptide synthesis and as a building block for more complex molecules.

The chemical formula of Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride is C5H12ClNO2S, with a molecular weight of 185.67 g/mol. It typically appears as a white to off-white crystalline powder, soluble in water and polar organic solvents. The presence of the methylsulfanyl group contributes to its reactivity, particularly in nucleophilic substitution reactions, which are crucial in synthetic chemistry.

One of the primary uses of CAS 88347-89-1 is in the synthesis of peptides and modified amino acids. Researchers leverage its ester group for protection-deprotection strategies during solid-phase peptide synthesis (SPPS). This compound is also explored in the development of prodrugs, where its methyl ester moiety can enhance bioavailability. Recent studies highlight its potential in creating sulfur-containing bioactive molecules, a trending topic in drug discovery due to their roles in antioxidant and anti-inflammatory pathways.

In the context of current research trends, Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride aligns with the growing interest in sustainable chemistry and green synthesis. Scientists are investigating eco-friendly methods to produce such derivatives, minimizing waste and energy consumption. This focus resonates with frequent search queries like "green amino acid derivatives" or "sustainable peptide synthesis," making the compound relevant to both academic and industrial audiences.

From a commercial perspective, 88347-89-1 is supplied by leading chemical manufacturers under stringent quality controls, ensuring high purity for research applications. Its stability under controlled conditions (recommended storage at 2–8°C) makes it a reliable reagent for laboratories. Analytical techniques like HPLC and NMR are commonly employed to verify its identity and purity, addressing another common search concern: "how to validate amino acid derivatives."

Beyond synthetic applications, this compound’s methylsulfanyl group has sparked interest in nutritional science. Methionine derivatives are studied for their potential in metabolic regulation, connecting to popular health topics such as "sulfur metabolism in human health." While not a direct supplement, its structural features contribute to understanding sulfur’s biological roles—a subject frequently searched in conjunction with "functional amino acids."

In summary, Methyl 2-amino-3-(methylsulfanyl)propanoate hydrochloride (CAS 88347-89-1) bridges multiple disciplines, from synthetic chemistry to biomedical research. Its versatility as a peptide building block and relevance to sustainable methodologies position it as a compound of enduring scientific value. As research into sulfur-containing molecules expands, this derivative will likely remain a focal point for innovation.

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